Cas no 1207040-86-5 (1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea)

• Product Name: 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea
• CAS No: 1207040-86-5
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 5784209
• PubChem ID: 45505454
• Update Time: 2025-05-26

1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS024525674
• 1-allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea
• VU0526485-1
• 1207040-86-5
• 1-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-(prop-2-en-1-yl)urea
• SR-01000925824
• F5860-4440
• SR-01000925824-1
• 1-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3-prop-2-enylurea
• 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea

• Inchi： 1S/C13H19N3O3S/c1-2-7-14-12(18)15-9-5-3-4-6-10(9)16-11(17)8-20-13(16)19/h2,9-10H,1,3-8H2,(H2,14,15,18)
• InChI Key： KWWQJTRCVCYJNG-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCCCC1NC(NCC=C)=O)=O

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea

Comprehensive Analysis of 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea (CAS No. 1207040-86-5)

The compound 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea (CAS No. 1207040-86-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex architecture, featuring a thiazolidinedione core and a cyclohexylurea moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in modulating metabolic pathways and its role in enzyme inhibition, which aligns with current trends in precision medicine and targeted therapy.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in drug discovery and computational chemistry. The 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea stands out due to its ability to interact with specific biological targets, such as protein kinases and nuclear receptors. This specificity is crucial for developing therapies with minimal side effects, a hot topic in personalized healthcare. Users frequently search for terms like "thiazolidinedione derivatives" and "urea-based compounds," reflecting the growing curiosity about this chemical class.

The synthesis of CAS No. 1207040-86-5 involves multi-step organic reactions, including cyclohexyl functionalization and allyl urea formation. These processes are often optimized using green chemistry principles, another trending topic in scientific communities. Environmental sustainability in chemical synthesis is a priority, and this compound's production methods are frequently discussed in forums focusing on eco-friendly pharmaceuticals.

From a structural-activity relationship (SAR) perspective, the 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea exhibits notable hydrogen-bonding capabilities, which enhance its binding affinity to target proteins. This feature is critical for drug design and is often highlighted in searches related to "molecular docking" and "bioisosteres." The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also under investigation, addressing common queries about oral bioavailability and ADME profiling.

In the context of biomedical research, CAS No. 1207040-86-5 has been explored for its potential in inflammatory diseases and metabolic disorders. These areas are highly relevant to current health concerns, such as diabetes and autoimmune conditions. The compound's mechanism of action, possibly involving PPARγ modulation, ties into popular searches about "anti-diabetic agents" and "immune modulators."

Furthermore, the 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea has potential applications in material science, particularly in designing smart polymers and biodegradable materials. This interdisciplinary appeal makes it a subject of interest in both pharmacology and nanotechnology circles. Searches for "functionalized cyclohexyl compounds" and "urea-based polymers" often lead to discussions about this molecule's versatility.

In summary, 1-Allyl-3-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)urea (CAS No. 1207040-86-5) is a multifaceted compound with broad implications in drug development, biochemistry, and material engineering. Its unique structure and functional groups make it a valuable subject for ongoing research, addressing both scientific and industrial needs. As the demand for innovative therapeutics and sustainable chemicals grows, this compound is poised to remain a focal point in cutting-edge studies.